The human brain integrates and processes information to perform complex cognitive tasks within approximately 20 watts of power. Today’s fastest supercomputer is unable to deliver the power requirements and the number of operations at the same energy levels. In the brain, the discrete and sparse events in time called spikes are used to process and encode the information. The energy efficiency of the brain is attributed to the sparsity of the spikes and event-driven communication between the neurons. Complex interconnections among the 1011 neurons and 1015 synapses in the human brain process the information, possibly encoded in the time, frequency, and phase of the spikes. Therefore, to emulate human cognition requires novel electronic devices and new algorithmic approaches. Brain-inspired computing, or neuromorphic computing, is an approach to build energy-efficient computing architectures and systems.

Spring 2023 People News includes an In Memoriam for Diane K. Smith

ECS is proud to announce new members for October, November, and December 2022

Expanding on my earlier statement in the summer 2022 issue of Interface, I wish to share my views with you on the pressing challenges regarding sustainable energy and the environment. I will take an entirely global perspective in viewing these complex and difficult issues, irrespective of local or regional energy practices and trends that can mislead to tunnel vision.

All of us have been blessed with many people in our lives who raise us up when we stumble or inspire us to be better versions of ourselves. It makes little sense not to let them know that while they can appreciate it.

A collection of technology highlights pulled from recent papers published in ECS journals.

We recognize the 2022 ECS Outstanding Student Chapter & Chapter of Excellence and new chapters welcomed in June 2022 and hear news from the Detroit, Lambton College, TU Ilmenau, TUM, Oklahoma State, Texas Tech, and Waterloo Student Chapters.

One key strategy toward decarbonizing chemical synthesis is to reduce reliance on fossil fuels as an energy source. The increased availability of renewable electricity from sources such as solar and wind offers opportunities to both reduce reliance on fossil fuels and electrify chemical manufacturing. While there are many possible uses for renewable electricity, such as joule heating of reactors, one approach is to use these electrons to make and break chemical bonds directly via electrochemistry.

How do we design cognitive computing systems that not only deliver well-calibrated and trustworthy decisions, but can also be deployed in the field, are capable of adapting or learning the features of unseen input streams in a secure manner, and operate within the energy budgets of battery-operated devices?

Spring 2023 Student News includes news from the ECS Indian Institute of Technology Madras, Jawaharlal Nehru University New Delhi, and Purdue ECS Student Chapters.